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Compound of Interest

Compound Name: cis-Hydroxy perhexiline-d11

Cat. No.: B12431646 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and metabolic context of cis-Hydroxy perhexiline-d11, a deuterated analog of

a primary metabolite of the antianginal drug perhexiline. This document is intended for

researchers, scientists, and professionals in drug development and metabolic studies.

Core Chemical Properties
cis-Hydroxy perhexiline-d11 is a stable isotope-labeled form of cis-hydroxy perhexiline, which

is a major metabolite of perhexiline.[1] The deuteration is typically on the cyclohexyl ring. This

labeling makes it a valuable internal standard for quantitative bioanalytical assays.

Physicochemical and Structural Data
Below is a summary of the known and predicted chemical properties for both cis-Hydroxy
perhexiline-d11 and its non-deuterated counterpart.
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Property
cis-Hydroxy
perhexiline-d11

cis-Hydroxy
Perhexiline

Source

CAS Number 1276018-05-3 917877-73-7 [2][3]

Molecular Formula C₁₉H₂₄D₁₁NO C₁₉H₃₅NO [4][5]

Molecular Weight 304.56 g/mol 293.49 g/mol [3][4]

Purity >95% (HPLC) Not Applicable [2]

Storage Temperature -20°C Not Applicable [2]

Predicted Water

Solubility
Not Available 0.000656 mg/mL [5]

Predicted logP Not Available 4.14 - 4.18 [5]

Predicted pKa

(Strongest Basic)
Not Available 10.58 [5][6]

Metabolic Pathway of Perhexiline
Perhexiline undergoes extensive metabolism in the liver, primarily through hydroxylation. The

formation of cis-hydroxy perhexiline is a key metabolic step, catalyzed predominantly by the

cytochrome P450 enzyme CYP2D6.[7][8] Individuals with different CYP2D6 genotypes exhibit

significant variability in the rate of perhexiline metabolism, which can impact drug efficacy and

toxicity.[8][9]
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Metabolic Pathway of Perhexiline to cis-Hydroxy Perhexiline
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LC-MS/MS Analytical Workflow
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Supernatant Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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